Cas no 83144-11-0 (4-acetyl-5-(4-chlorophenyl)dihydrofuran-2(3H)-one)

• Product name: 4-acetyl-5-(4-chlorophenyl)dihydrofuran-2(3H)-one
• CAS No: 83144-11-0
• MF: C₁₂H₁₁O₃Cl
• MW: 238.66694
• CID: 1808488
• PubChem ID: 3068210

4-acetyl-5-(4-chlorophenyl)dihydrofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-5-(4-chlorophenyl)dihydrofuran-2(3H)-one
• 4-acetyl-5-(4-chlorophenyl)oxolan-2-one
• 83144-11-0
• trans-4-Acetyl-5-(p-chlorophenyl)-4,5-dihydro-2(3H)-furanone
• DTXSID001003156
• 2(3H)-Furanone, 4,5-dihydro-4-acetyl-5-(p-chlorophenyl)-, (E)-

• Inchi： InChI=1S/C12H11ClO3/c1-7(14)10-6-11(15)16-12(10)8-2-4-9(13)5-3-8/h2-5,10,12H,6H2,1H3
• InChI Key： BVGNFJBMPNFDNU-UHFFFAOYSA-N
• SMILES： CC(=O)C1CC(=O)OC1C2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 238.0396719g/mol
• Monoisotopic Mass: 238.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 1.7